Cas no 1807240-31-8 (3-Cyano-2-ethyl-5-mercaptobenzoic acid)

• Product Name: 3-Cyano-2-ethyl-5-mercaptobenzoic acid
• CAS No: 1807240-31-8
• MF: C₁₀H₉NO₂S
• MW: 207.248961210251
• CID: 5010419
• Update Time: 2025-05-23

3-Cyano-2-ethyl-5-mercaptobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-ethyl-5-mercaptobenzoic acid

• Inchi： 1S/C10H9NO2S/c1-2-8-6(5-11)3-7(14)4-9(8)10(12)13/h3-4,14H,2H2,1H3,(H,12,13)
• InChI Key： CWPQWJJBIUCTRA-UHFFFAOYSA-N
• SMILES： SC1C=C(C#N)C(=C(C(=O)O)C=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2.1
• Topological Polar Surface Area: 62.1

Additional information on 3-Cyano-2-ethyl-5-mercaptobenzoic acid

Exploring the Versatile Applications of 3-Cyano-2-ethyl-5-mercaptobenzoic acid (CAS No. 1807240-31-8)

In the ever-evolving landscape of chemical research and industrial applications, 3-Cyano-2-ethyl-5-mercaptobenzoic acid (CAS No. 1807240-31-8) has emerged as a compound of significant interest. This benzoic acid derivative combines a unique molecular structure with diverse functional groups, making it a valuable intermediate in pharmaceutical synthesis, material science, and specialty chemicals. As researchers and industries seek more efficient and sustainable chemical solutions, compounds like 3-Cyano-2-ethyl-5-mercaptobenzoic acid are gaining attention for their potential to address modern challenges in drug development and advanced materials.

The molecular architecture of 3-Cyano-2-ethyl-5-mercaptobenzoic acid features three distinct functional moieties: a cyano group at position 3, an ethyl substituent at position 2, and a mercapto group at position 5 of the benzoic acid framework. This combination creates a multifunctional platform that participates in various chemical reactions, including nucleophilic substitutions, condensation reactions, and metal coordination. The presence of both carboxylic acid and thiol groups in the same molecule offers unique opportunities for creating complex molecular architectures through selective derivatization.

Recent trends in pharmaceutical research highlight the growing demand for specialty benzoic acid derivatives like 3-Cyano-2-ethyl-5-mercaptobenzoic acid. The compound's ability to serve as a building block for heterocyclic compounds makes it particularly valuable in medicinal chemistry. Researchers are exploring its potential in developing novel enzyme inhibitors and receptor modulators, especially in areas such as metabolic disorders and inflammation. The cyano group provides an anchor point for further molecular elaboration, while the mercapto functionality offers opportunities for creating disulfide bridges or coordinating with metal centers in biologically active complexes.

In material science applications, 3-Cyano-2-ethyl-5-mercaptobenzoic acid demonstrates promising characteristics for surface modification and polymer chemistry. The compound's thiol group enables strong bonding to metal surfaces, making it useful in creating self-assembled monolayers (SAMs) for sensor applications. Additionally, its carboxylic acid functionality allows for incorporation into polymer backbones or as a cross-linking agent in specialty resins. These properties align with current industry demands for advanced materials with tailored surface characteristics and improved performance in harsh environments.

The synthesis and handling of 3-Cyano-2-ethyl-5-mercaptobenzoic acid require careful consideration of its chemical properties. As with many multifunctional organic compounds, proper storage conditions are essential to maintain stability. The compound typically appears as a crystalline solid with moderate solubility in common organic solvents, though its solubility profile can be modified through salt formation or derivatization. Researchers working with this material should be aware of its potential for oxidation of the thiol group and take appropriate precautions to preserve its chemical integrity during storage and reaction conditions.

From an industrial perspective, the market for functionalized benzoic acid derivatives like 3-Cyano-2-ethyl-5-mercaptobenzoic acid continues to expand. Manufacturers are responding to increased demand from pharmaceutical companies and material science researchers by optimizing production processes to ensure consistent quality and purity. The compound's versatility as a synthetic intermediate makes it a valuable addition to the toolkit of organic chemists working on cutting-edge projects in drug discovery and advanced material development.

Environmental considerations surrounding the production and use of 3-Cyano-2-ethyl-5-mercaptobenzoic acid reflect broader trends in green chemistry. Researchers are investigating more sustainable synthetic routes that minimize waste and energy consumption while maintaining high yields. The compound's potential for biodegradation and its relatively low environmental persistence make it an attractive option compared to some traditional chemical intermediates, aligning with the chemical industry's shift toward more eco-friendly practices.

Analytical characterization of 3-Cyano-2-ethyl-5-mercaptobenzoic acid typically involves a combination of spectroscopic techniques. Nuclear magnetic resonance (NMR) spectroscopy clearly reveals the distinct proton environments created by the ethyl group and aromatic system, while infrared spectroscopy confirms the presence of characteristic cyano, carboxylic acid, and thiol functional groups. High-performance liquid chromatography (HPLC) and mass spectrometry provide additional confirmation of purity and molecular identity, essential for applications requiring high-quality chemical intermediates.

Looking toward future applications, 3-Cyano-2-ethyl-5-mercaptobenzoic acid shows promise in emerging fields such as molecular electronics and nanotechnology. Its ability to form stable interfaces with various materials and participate in controlled assembly processes makes it a candidate for creating functional nanostructures. As research in these areas advances, the demand for specialized building blocks like 3-Cyano-2-ethyl-5-mercaptobenzoic acid is expected to grow, driving further innovation in synthetic methodologies and application development.

For researchers and industry professionals seeking reliable sources of 3-Cyano-2-ethyl-5-mercaptobenzoic acid, it's important to work with reputable suppliers who can provide comprehensive analytical data and consistent quality. The compound's increasing importance in various fields underscores the need for standardized production and characterization protocols to ensure reproducibility in research and industrial applications. As our understanding of this versatile compound continues to grow, so too will its potential to contribute to advancements across multiple scientific disciplines.